Cas no 136329-39-0 ((S)-Methyl-(1-phenyl-2-pyrrolidin-1-yl-ethyl)-amine Dihydrochloride)

(S)-Methyl-(1-phenyl-2-pyrrolidin-1-yl-ethyl)-amine Dihydrochloride structure
136329-39-0 structure
Product Name:(S)-Methyl-(1-phenyl-2-pyrrolidin-1-yl-ethyl)-amine Dihydrochloride
CAS No:136329-39-0
MF:C13H20N2
MW:204.311303138733
MDL:MFCD01318625
CID:91746
PubChem ID:7577779
Update Time:2025-04-18

(S)-Methyl-(1-phenyl-2-pyrrolidin-1-yl-ethyl)-amine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • (R)-N-Methyl-1-phenyl-2-(pyrrolidin-1-yl)ethanamine
    • (R)-(-)-N-Methyl-1-phenyl-2-(1-pyrrolidino)ethylamine
    • (R)-(-)-N-METHYL-1-PHENYL-2-(1-PYRROLIDINO)ETHYLAMINE, TECH.
    • (R)-(-)-N-Methyl-1-Phenyl-2-(1-Pyrrolidinyl)Ethylamine
    • (R)-N-Methyl-1-phenyl-2-(1-pyrrolidino)ethylamine
    • MFCD01318625
    • SCHEMBL5559775
    • 1-Pyrrolidineethanamine,N-methyl-a-phenyl-,(ar)-
    • A807063
    • 1-Pyrrolidineethanamine, N-methyl-alpha-phenyl-, (alphaR)-
    • methyl[(1R)-1-phenyl-2-(pyrrolidin-1-yl)ethyl]amine
    • (R)-N-methyl-1-phenyl-2-(pyrrolidin-1-yl)ethan-1-amine
    • (1R)-N-methyl-1-phenyl-2-pyrrolidin-1-yl-ethanamine;(S)-METHYL-(1-PHENYL-2-PYRROLIDIN-1-YL-ETHYL)-AMINE 2HCL
    • AKOS016014940
    • (S)-Methyl-(1-phenyl-2-pyrrolidin-1-yl-ethyl)-amine DiHCl
    • (R)-N-Methyl-a-phenyl-1-pyrrolidineethanamine
    • EN300-6482177
    • (R)-(-)-N-Methyl-1-phenyl-2-(1-pyrrolidine)ethylamine
    • (1R)-N-methyl-1-phenyl-2-pyrrolidin-1-ylethanamine
    • 136329-39-0
    • (R)-(-)-N-Methyl-1-phenyl-2-(1-pyrrolidino)ethylamine, AldrichCPR
    • (S)-Methyl-(1-phenyl-2-pyrrolidin-1-yl-ethyl)-amine Dihydrochloride
    • MDL: MFCD01318625
    • Inchi: 1S/C13H20N2/c1-14-13(11-15-9-5-6-10-15)12-7-3-2-4-8-12/h2-4,7-8,13-14H,5-6,9-11H2,1H3/t13-/m0/s1
    • InChI Key: ZINZYRWMDNKTBY-ZDUSSCGKSA-N
    • SMILES: N1(C[C@@H](C2C=CC=CC=2)NC)CCCC1
    • BRN: 4842022

Computed Properties

  • Exact Mass: 204.16300
  • Monoisotopic Mass: 204.163
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 15.3A^2

Experimental Properties

  • Color/Form: Yellow liquid
  • Density: 0,974 g/cm3
  • Boiling Point: 296.1±20.0 °C at 760 mmHg
  • Flash Point: 113.1±12.7 °C
  • Refractive Index: 1.5245
  • PSA: 15.27000
  • LogP: 2.37170
  • Sensitiveness: Air Sensitive
  • Solubility: Not determined
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

(S)-Methyl-(1-phenyl-2-pyrrolidin-1-yl-ethyl)-amine Dihydrochloride Security Information

  • Signal Word:Warning
  • Hazard Statement: H302;H315;H319;H335
  • Warning Statement: P280;P305+P351+P338
  • Hazardous Material transportation number:2735
  • Hazard Category Code: 34-52
  • Safety Instruction: S26-S36/37/39-S45
  • Packing Group:II
  • Hazard Level:8
  • HazardClass:8
  • PackingGroup:II
  • Storage Condition:Room temperature
  • Risk Phrases:R34
  • Packing Group:II
  • Safety Term:8

(S)-Methyl-(1-phenyl-2-pyrrolidin-1-yl-ethyl)-amine Dihydrochloride Pricemore >>

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abcr
AB180530-250 mg
(R)-(-)-N-Methyl-1-phenyl-2-(1-pyrrolidino)ethylamine, 95%; .
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AB180530-1 g
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AB180530-5 g
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